Cas no 74038-65-6 (5-cyclohexyl-5-(thiolan-3-yl)imidazolidine-2,4-dione)

• Product Name: 5-cyclohexyl-5-(thiolan-3-yl)imidazolidine-2,4-dione
• CAS No: 74038-65-6
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 570252
• PubChem ID: 52880
• Update Time: 2025-06-07

5-cyclohexyl-5-(thiolan-3-yl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-5-(thiolan-3-yl)imidazolidine-2,4-dione
• T20
• DTXSID70275581
• 5-Cyclohexyl-5-(tetrahydro-3-thiophenyl)-2,4-imidazolidinedione
• 74038-65-6

• Inchi： 1S/C13H20N2O2S/c16-11-13(15-12(17)14-11,10-6-7-18-8-10)9-4-2-1-3-5-9/h9-10H,1-8H2,(H2,14,15,16,17)
• InChI Key： GOJUOPOQMGDIHD-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C1(C(NC(N1)=O)=O)C1CCCCC1

Computed Properties

• Exact Mass: 268.12454906g/mol
• Monoisotopic Mass: 268.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.5Ų

Additional information on 5-cyclohexyl-5-(thiolan-3-yl)imidazolidine-2,4-dione

Introduction to 5-Cyclohexyl-5-(Thiolan-3-yl)Imidazolidine-2,4-dione (CAS No. 74038-65-6)

5-Cyclohexyl-5-(thiolan-3-yl)imidazolidine-2,4-dione, also known by its CAS number 74038-65-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolidine derivatives and is characterized by its unique structural features, which include a cyclohexyl group and a thiolane ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 5-cyclohexyl-5-(thiolan-3-yl)imidazolidine-2,4-dione is particularly interesting due to the presence of the thiolane ring, which is a six-membered ring containing a sulfur atom. This ring structure imparts unique chemical properties, such as increased stability and specific reactivity, which can be leveraged in the design of novel drugs. The cyclohexyl group, on the other hand, provides additional steric and electronic effects that can influence the compound's pharmacokinetic properties.

Recent studies have explored the potential of 5-cyclohexyl-5-(thiolan-3-yl)imidazolidine-2,4-dione in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antiviral agent. Research has demonstrated that 5-cyclohexyl-5-(thiolan-3-yl)imidazolidine-2,4-dione can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis. These properties make it a promising candidate for further development as an antiviral drug.

In addition to its anti-inflammatory and antiviral activities, 5-cyclohexyl-5-(thiolan-3-yl)imidazolidine-2,4-dione has also been investigated for its potential neuroprotective effects. Preclinical studies have shown that this compound can reduce oxidative stress and protect neurons from damage caused by neurotoxins. This suggests that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-cyclohexyl-5-(thiolan-3-yl)imidazolidine-2,4-dione has been studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Results from these studies indicate that the compound has good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, it has been found to have low toxicity in animal models, further supporting its potential for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-cyclohexyl-5-(thiolan-3-yl)imidazolidine-2,4-dione in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 5-cyclohexyl-5-(thiolan-3-yl)imidazolidine-2,4-dione (CAS No. 74038-65-6) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for addressing unmet medical needs.